1-[2-(2,4-DICHLOROPHENOXY)ETHYL]-1H-1,3-BENZODIAZOL-2-AMINE

• IUPAC Name: 1-[2-(2,4-dichlorophenoxy)ethyl]benzimidazol-2-amine
• InChI: InChI=1S/C15H13Cl2N3O/c16-10-5-6-14(11(17)9-10)21-8-7-20-13-4-2-1-3-12(13)19-15(20)18/h1-6,9H,7-8H2,(H2,18,19)
• InChI Key: RMBGJKRYZOEJMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CCOC3=C(C=C(C=C3)Cl)Cl)N
• Molecular Formula: C15H13Cl2N3O
• Molecular Weight: 322.2 g/mol

Description

1-[2-(2,4-DICHLOROPHENOXY)ETHYL]-1H-1,3-BENZODIAZOL-2-AMINE is a synthetic organic compound that belongs to the class of benzodiazoles This compound is characterized by the presence of a benzodiazole ring fused with a phenoxyethyl group substituted with two chlorine atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(2,4-DICHLOROPHENOXY)ETHYL]-1H-1,3-BENZODIAZOL-2-AMINE typically involves the following steps:

Formation of the 2,4-dichlorophenoxyethyl intermediate: This step involves the reaction of 2,4-dichlorophenol with an appropriate ethylating agent under basic conditions to form 2,4-dichlorophenoxyethanol.

Coupling with benzodiazole: The 2,4-dichlorophenoxyethyl intermediate is then reacted with a benzodiazole derivative in the presence of a suitable coupling agent, such as a carbodiimide, to form the desired compound.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

1-[2-(2,4-DICHLOROPHENOXY)ETHYL]-1H-1,3-BENZODIAZOL-2-AMINE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorine-substituted positions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used under appropriate conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while substitution reactions can lead to a variety of substituted benzodiazole derivatives.

Scientific Research Applications

1-[2-(2,4-DICHLOROPHENOXY)ETHYL]-1H-1,3-BENZODIAZOL-2-AMINE has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as a pharmacologically active agent, particularly in the development of drugs targeting specific receptors or enzymes.

Materials Science: It is explored for its potential use in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Biological Research: The compound is used in various biological assays to study its effects on cellular processes and pathways.

Industrial Applications: It is investigated for its potential use in industrial processes, such as catalysis and chemical synthesis.

Mechanism of Action

The mechanism of action of 1-[2-(2,4-DICHLOROPHENOXY)ETHYL]-1H-1,3-BENZODIAZOL-2-AMINE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

2,4-Dichlorophenoxyacetic acid: A widely used herbicide with a similar phenoxy structure.

Benzodiazole derivatives: Compounds with a benzodiazole core structure, used in various applications including pharmaceuticals and materials science.

Uniqueness

1-[2-(2,4-DICHLOROPHENOXY)ETHYL]-1H-1,3-BENZODIAZOL-2-AMINE is unique due to its specific combination of a benzodiazole ring and a 2,4-dichlorophenoxyethyl group. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for research and development in various fields.